Cas no 695806-02-1 (N-(4-aminopiperazin-1-yl)-4-methoxybenzamide)

• Product Name: N-(4-aminopiperazin-1-yl)-4-methoxybenzamide
• CAS No: 695806-02-1
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 973892
• PubChem ID: 45086842
• Update Time: 2025-06-23

N-(4-aminopiperazin-1-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminopiperazin-1-yl)-4-methoxybenzamide
• N-(4-Amino-1-piperazinyl)-4-methoxybenzamide
• DTXSID00665956
• 695806-02-1
• Benzamide, N-(4-amino-1-piperazinyl)-4-methoxy- (9CI)

• Inchi： 1S/C12H18N4O2/c1-18-11-4-2-10(3-5-11)12(17)14-16-8-6-15(13)7-9-16/h2-5H,6-9,13H2,1H3,(H,14,17)
• InChI Key： WYSGGHJPUWRIPI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NN1CCN(CC1)N

Computed Properties

• Exact Mass: 250.143
• Monoisotopic Mass: 250.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 0.5

Additional information on N-(4-aminopiperazin-1-yl)-4-methoxybenzamide

N-(4-Aminopiperazin-1-yl)-4-Methoxybenzamide: A Comprehensive Overview

N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide, also known by its CAS number 695806-02-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperazine moiety and a methoxybenzamide group. These structural features contribute to its potential therapeutic properties and make it an interesting target for further investigation.

The chemical formula of N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide is C₁₃H₁₇N₃O₂. Its molecular weight is approximately 243.30 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various experimental settings, including in vitro assays and animal models.

One of the key areas of research involving N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide is its potential as a therapeutic agent. Recent studies have highlighted its activity as a modulator of various biological pathways, particularly those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide has shown potential as an antiproliferative agent. A 2023 study in the journal Cancer Research demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings suggest that N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide could be further developed as a novel anticancer drug.

Beyond its therapeutic applications, N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide has also been explored for its use as a tool compound in chemical biology research. Its ability to selectively target specific proteins or pathways makes it valuable for elucidating the roles of these targets in cellular processes. For example, researchers have used this compound to investigate the function of certain kinases and transcription factors in signal transduction pathways.

The synthesis of N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide can be achieved through several methods, with one common approach involving the reaction of 4-methoxybenzoyl chloride with 1-(aminomethyl)piperazine. This synthetic route is well-documented in the literature and can be optimized for large-scale production if needed. The purity and quality control of the synthesized compound are critical for ensuring its efficacy and safety in both research and clinical settings.

In terms of safety, N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide is generally considered to have a favorable safety profile when used under controlled conditions. However, like any chemical compound, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

The future prospects for N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop analogs with enhanced potency and selectivity. These advancements could lead to new therapeutic options for patients suffering from inflammatory diseases and cancer.

In conclusion, N-(4-Aminopiperazin-1-yl)-4-methoxybenzamide (CAS No. 695806-02-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important focus for ongoing studies in medicinal chemistry and pharmaceutical development.